molecular formula C7H9N3 B1490390 6-ethyl-1H-imidazo[1,2-b]pyrazole CAS No. 2098141-04-7

6-ethyl-1H-imidazo[1,2-b]pyrazole

Cat. No. B1490390
CAS RN: 2098141-04-7
M. Wt: 135.17 g/mol
InChI Key: GJLNUXWLPGVNEZ-UHFFFAOYSA-N
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Description

“6-ethyl-1H-imidazo[1,2-b]pyrazole” is a compound used for pharmaceutical testing . It’s a derivative of the 1H-imidazo[1,2-b]pyrazole scaffold, which has been the subject of various studies due to its potential applications .


Synthesis Analysis

The synthesis of 1H-imidazo[1,2-b]pyrazole derivatives involves selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles . Other methods include a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes .


Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .


Chemical Reactions Analysis

The chemical reactions involving 1H-imidazo[1,2-b]pyrazole include a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases, followed by trapping reactions with various electrophiles . In addition, a fragmentation of the pyrazole ring has been reported, giving access to push–pull dyes with a proaromatic (1,3-dihydro-2H-imidazol-2-ylidene)malononitrile core .

Scientific Research Applications

Therapeutic Potential

Imidazole, which is a part of the “6-ethyl-1H-imidazo[1,2-b]pyrazole” structure, is known for its broad range of chemical and biological properties . The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Anti-Tubercular Activity

Some imidazole-containing compounds, like 6-(substituted phenyl)-2-(1-methyl-1H-imidazol-2-yl) imidazo [2,1-b] [1,3,4] thiadiazole, have been synthesized and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis .

Synthesis of N-Heterocycle-Fused Tetrahydro-1,4-Diazepinones

Ethyl 1H-imidazo [1,2-b]pyrazole-7-carboxylate serves as a precursor or intermediate in complex synthetic routes for the synthesis of N-heterocycle-fused tetrahydro-1,4-diazepinones.

Fluorescent Probes

Recent applications detail the use of these heterocycles in medicinal chemistry as fluorescent probes .

Structural Units of Polymers

These heterocycles are also used as structural units of polymers .

Synthesis of Condensed Pyrazoles

Ethyl 2,3-dihydro-1H-imidazo [1,2-b]pyrazole-7-carboxylate has been utilized as a precursor in Sonogashira-type cross-coupling reactions for synthesizing condensed pyrazoles.

Creation of Complex Heterocyclic Structures

This compound indicates its importance in creating complex heterocyclic structures.

Future Directions

The 1H-imidazo[1,2-b]pyrazole scaffold has attracted attention due to its diverse and very useful bioactivities, including antimicrobial, anti-cancer, and anti-inflammatory properties . The search for new indole replacements is mainly motivated by their often low solubility and metabolic stability . Therefore, “6-ethyl-1H-imidazo[1,2-b]pyrazole” and its derivatives may have potential applications in pharmaceutical, agrochemical, and material science applications .

properties

IUPAC Name

6-ethyl-5H-imidazo[1,2-b]pyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9N3/c1-2-6-5-7-8-3-4-10(7)9-6/h3-5,9H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GJLNUXWLPGVNEZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC2=NC=CN2N1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

135.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-ethyl-1H-imidazo[1,2-b]pyrazole

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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